4-(4-Aminopiperidin-1-yl)benzoic acid dihydrochloride
Overview
Description
4-(4-Aminopiperidin-1-yl)benzoic acid dihydrochloride is a chemical compound with the molecular formula C12H18Cl2N2O2 and a molecular weight of 293.19 g/mol . It is typically in the form of a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H16N2O2.2ClH/c13-9-5-7-14(8-6-9)11-4-2-1-3-10(11)12(15)16;;/h1-4,9H,5-8,13H2,(H,15,16);2*1H . This code provides a specific string of characters that describes the molecular structure of the compound.Scientific Research Applications
Advanced Oxidation Processes and Environmental Degradation
A study by Qutob et al. (2022) discusses the advanced oxidation processes (AOPs) used to treat acetaminophen from aqueous mediums, leading to various by-products and degradation pathways. This research could be relevant when considering the environmental fate and breakdown products of complex organic compounds like 4-(4-Aminopiperidin-1-yl)benzoic acid dihydrochloride (Qutob et al., 2022).
Degradation and Stability Studies
Barchańska et al. (2019) employed LC-MS/MS to study the degradation processes of nitisinone, identifying stable degradation products under various conditions. This approach may offer a methodology for studying the stability and degradation of this compound and its by-products (Barchańska et al., 2019).
Role in Gut Function Regulation
Mao et al. (2019) explored how benzoic acid, an antibacterial and antifungal preservative, can improve gut functions by regulating enzyme activity, immunity, and microbiota. This study suggests the potential biomedical applications of benzoic acid derivatives in enhancing gut health (Mao et al., 2019).
Pharmacokinetic Analysis
Hoffman and Hanneman (2017) developed physiologically-based pharmacokinetic (PBPK) models for benzoic acid across different species, offering insights into its metabolic and dosimetric variations. This could inform similar pharmacokinetic studies for this compound (Hoffman & Hanneman, 2017).
Safety and Hazards
The safety information available indicates that this compound may pose certain hazards. The GHS pictograms associated with it are GHS07, and the hazard statements include H302, H315, H319, H332, and H335 . These codes correspond to specific types of hazards, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), harmful if inhaled (H332), and may cause respiratory irritation (H335).
Properties
IUPAC Name |
4-(4-aminopiperidin-1-yl)benzoic acid;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2.2ClH/c13-10-5-7-14(8-6-10)11-3-1-9(2-4-11)12(15)16;;/h1-4,10H,5-8,13H2,(H,15,16);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAMXMBRWYOTJSO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)C2=CC=C(C=C2)C(=O)O.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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